![molecular formula C15H14O2S B6323367 (2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one CAS No. 1354942-14-5](/img/structure/B6323367.png)
(2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one, also known as 2-methoxy-5-methylthiophenylprop-2-en-1-one, is a thiophene-based compound that has been widely studied in recent years due to its potential applications in various fields. It is a colorless solid that can be synthesized by a variety of methods, including the Grignard reaction and the Wittig reaction. It is also known to have a wide range of biological activities, including anti-oxidant, anti-inflammatory, and anti-cancer properties.
Scientific Research Applications
(2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has been studied extensively in recent years due to its potential applications in various fields. It has been shown to have anti-oxidant, anti-inflammatory, and anti-cancer properties, and is being studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease. It has also been studied for its potential use as an antifungal agent, as well as for its potential use in the development of new drugs.
Mechanism of Action
The mechanism of action of (2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators. It is also believed to act by inhibiting the activity of certain proteins, such as NF-κB, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-oxidant, anti-inflammatory, and anti-cancer properties, and is being studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease. It has also been shown to have anti-fungal activity, and is being studied for its potential use in the development of new drugs.
Advantages and Limitations for Lab Experiments
The advantages of (2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one for lab experiments include its relatively low cost and easy availability. It is also relatively easy to synthesize, and can be synthesized using a variety of methods, including the Grignard reaction and the Wittig reaction. The major limitation of this compound for lab experiments is that its mechanism of action is not yet fully understood.
Future Directions
Given the potential applications of (2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one in various fields, there are many potential future directions for research. These include further research into the mechanism of action of the compound, as well as its potential use as an anti-oxidant, anti-inflammatory, and anti-cancer agent. Additionally, further research into its potential use as an antifungal agent, as well as its potential use in the development of new drugs, is warranted. Finally, further research into its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease, is also necessary.
Synthesis Methods
(2E)-1-(2-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one can be synthesized by a variety of methods, including the Grignard reaction and the Wittig reaction. The Grignard reaction involves the reaction of a Grignard reagent, such as magnesium bromide, with an aldehyde or ketone. The Wittig reaction involves the reaction of a Wittig reagent, such as a phosphonium salt, with an aldehyde or ketone. Other methods of synthesis include the reaction of an aldehyde or ketone with a thiophene-containing Grignard reagent, the reaction of a thiophene-containing Wittig reagent with an aldehyde or ketone, and the reaction of a thiophene-containing Grignard reagent with an aldehyde or ketone.
properties
IUPAC Name |
(E)-1-(2-methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2S/c1-11-7-8-12(18-11)9-10-14(16)13-5-3-4-6-15(13)17-2/h3-10H,1-2H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYDTXPCGACNUMT-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C=CC(=O)C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(S1)/C=C/C(=O)C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.